Cas no 1932412-19-5 (tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate
• CAS No: 1932412-19-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.30
• CID: 5104505
• Update Time: 2026-03-03

tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1R,3R)-3-(aminomethyl)cyclopentyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate

• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-5-4-8(6-9)7-12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key： IHGSPMZBMBIGHI-RKDXNWHRSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@H](CN)C1

Additional information on tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate

tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate, identified by the CAS number 1932412-19-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate functional group. The cyclopentane ring with specific stereochemistry (1R,3R) further adds complexity to its molecular architecture.

Recent studies have highlighted the importance of this compound in various applications. For instance, researchers have explored its potential as a building block in the synthesis of bioactive molecules. The presence of the amine group in the cyclopentane ring allows for further functionalization, making it a versatile intermediate in organic synthesis.

The synthesis of tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate involves a multi-step process that typically starts with the preparation of the corresponding amine derivative. This is followed by carbamate formation through reaction with tert-butyl chloroformate or similar reagents. The stereochemistry of the molecule is crucial and is often controlled during the synthesis to ensure the desired configuration.

In terms of applications, this compound has shown promise in drug discovery efforts. Its structure lends itself well to pharmacological studies, particularly in areas where stereochemistry plays a critical role in biological activity. Recent research has focused on its potential as an inhibitor of certain enzymes, highlighting its role in therapeutic development.

The physical properties of CAS No. 1932412-19-5 are also noteworthy. It exhibits good solubility in organic solvents, which facilitates its use in various chemical reactions. Additionally, its stability under standard conditions makes it suitable for long-term storage and transportation.

In conclusion, tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclopentyl]carbamate is a valuable compound with diverse applications in organic chemistry and drug discovery. Its unique structure and stereochemistry make it an interesting subject for further research, particularly in exploring its biological activities and potential therapeutic uses.